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Compound of Interest

4-Hydroxy-m-anisaldehyde, bromo
Compound Name:

derivative
CAS No.: 89984-24-7
Cat. No.: B12332922

Get Quote

\ J

Chemical Intelligence & Hazard Profiling

Effective disposal begins with understanding the specific risks associated with the molecule.
Brominated phenolic aldehydes present a dual hazard: the corrosivity/toxicity of the phenol-
aldehyde moiety and the environmental persistence/combustion byproducts of the halogen.[2]

Key Physicochemical Properties
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Property

Data

Operational Implication

Physical State

Crystalline Solid (Pale
yellow/beige)

Dust generation risk during
transfer; requires particulate
protection (N95/P100).[2][4]

Soluble in organic solvents

Do not attempt aqueous

Solubility (EtOH, DMSO); slightly soluble  neutralization; waste must

in water.[4] remain in organic streams.[4]

) ] Segregation Critical: Never mix
o Incompatible with strong T ]

Reactivity o with nitric acid or perchlorates

oxidizers.[4] )

in waste drums.[2]
Releases Hydrogen Bromide Strict Incineration
i Requirement: Must be

Combustion (HBr) and Bromine gas ( a

)-[21[4]

destroyed in facilities with

caustic scrubbers.[2]

GHS Hazard Classification[6]

o H315/H319: Causes skin and serious eye irritation.[2][5][6][7][8]

o H335: May cause respiratory irritation.[2][5][6][8][9]

e H411: Toxic to aquatic life with long-lasting effects (common to halogenated phenols).[2][4]

Waste Segregation & Collection Protocol

The Golden Rule: This compound must be classified as Halogenated Organic Waste.[2]

Unlike non-halogenated solvents (which are often used for fuel blending), halogenated waste

requires high-temperature incineration with specific exhaust scrubbing to capture acid gases.[2]

[4] Mixing this with non-halogenated waste can result in costly re-classification fees or

regulatory fines.[4]

Step-by-Step Collection

e Solid Waste (Pure Substance/Spill Debris):
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o Collect in a dedicated wide-mouth jar (HDPE or Amber Glass).
o Label clearly: "Hazardous Waste - Solid - Toxic/Irritant - 5-Bromovanillin."[2][4]

o Do not dissolve in solvent solely for disposal; solids are cheaper to incinerate than large
volumes of liquid solvent.[2]

e Liquid Waste (Mother Ligquors/Reaction Mixtures):

o Segregate into the Halogenated Solvent carboy (Red tag/stripe is standard in many EHS
systems).[2][4]

o Ensure the container material is compatible (HDPE, Teflon, or Glass; avoid low-grade
metals that may corrode if trace HBr is present).[2][4]

o pH Check: If the reaction mixture was acidic, neutralize to pH 6-8 before adding to the
solvent drum to prevent drum corrosion or off-gassing.

Disposal Decision Logic (Visualized)

The following decision tree illustrates the compliant workflow for disposing of bromo-vanillin
derivatives.
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Waste Generation
(Bromo-4-hydroxy-m-anisaldehyde)

Physical State?

Liquid
Solid Waste Liquid Waste
(Powder, Crystals, Filter Cake) (Mother Liquor, Solvents)

Is it contaminated with
Oxidizers or Heavy Metals?

Segregate: HALOGENATED Waste Stream
(Do NOT mix with non-halogens)

Container: Wide-Mouth HDPE Jar Segregate: Special Waste Stream
Label: 'Hazardous Waste - Solid' (Requires Stabilization)

Final Disposal:
High-Temp Incineration
(w/ HBr Scrubbing)

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated phenolic waste to ensure downstream
compliance with EPA RCRA regulations.

Emergency Spill Response
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In the event of a bench-scale spill (<500g), follow this self-validating protocol. Stop if the spill is
outside a fume hood and dust is airborne—evacuate immediately.

» PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[4] If outside a
hood, use an N95 respirator.

¢ Containment:

o Solids: Gently cover with wet paper towels to prevent dust dispersion.[2] Scoop into a
waste jar.

o Liquids: Dike the spill with absorbent pads or vermiculite.[2]
o Decontamination:
o Wipe the surface with a 5% Sodium Bicarbonate (

) solution. This helps neutralize any acidic phenolic residues.[4]

o Follow with a water rinse, then an ethanol wipe.[4]

o Disposal: All cleanup materials (pads, gloves, scoops) must go into the Solid Hazardous
Waste bin, not the regular trash.

Regulatory Compliance (US Focus)

Strict adherence to RCRA (Resource Conservation and Recovery Act) is required.[4]

o EPA Waste Code: While 5-Bromovanillin is not explicitly P- or U-listed, it typically falls under
D002 (Corrosivity) if acidic, or general "Toxic" characteristics depending on concentration.[2]

[4]

o Halogen Rule: Most waste handlers require segregation of any waste containing >1,000 ppm
halogens (F, CI, Br, 1).[4]

» Drain Disposal:Strictly Prohibited. Brominated phenols are toxic to the bacteria in wastewater
treatment plants and can form toxic disinfection byproducts (DBPs) if they reach municipal

water treatment.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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